7-(2-methoxyethyl)-8-((3-methoxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-(2-methoxyethyl)-8-(3-methoxypropylamino)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C13H21N5O4/c1-17-10-9(11(19)16-13(17)20)18(6-8-22-3)12(15-10)14-5-4-7-21-2/h4-8H2,1-3H3,(H,14,15)(H,16,19,20)
• InChI Key: LDFPTDSFWYPQQS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)NCCCOC)CCOC
• Molecular Formula: C13H21N5O4
• Molecular Weight: 311.34 g/mol

Description

7-(2-methoxyethyl)-8-((3-methoxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C13H21N5O4 and its molecular weight is 311.342. The purity is usually 95%.
BenchChem offers high-quality 7-(2-methoxyethyl)-8-((3-methoxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(2-methoxyethyl)-8-((3-methoxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Purine Derivatives in Scientific Research

Purine derivatives are extensively studied for their biological activities and potential applications in medicine, biochemistry, and pharmacology. For instance, compounds structurally related to purines have been synthesized and evaluated for various biological activities, including analgesic, anti-inflammatory, and antiviral properties.

• Synthetic and Medicinal Chemistry : Research in synthetic chemistry has led to the development of novel purine derivatives with potential therapeutic applications. For example, studies have explored the synthesis of imidazo[1,2,3-cd]purine diones and their biological activities, highlighting the chemical versatility and potential for drug development of purine frameworks (Ondrej Šimo et al., 1995).

• Biological Activity and Pharmacological Applications : Certain purine derivatives have been shown to exhibit significant analgesic and anti-inflammatory effects, suggesting their potential as new classes of pain relief and anti-inflammatory agents. For example, a study on 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives revealed that some compounds showed stronger analgesic activity than reference drugs, indicating the therapeutic promise of such molecules (M. Zygmunt et al., 2015).

• Chemical Properties and Reactivity : Research into the chemistry of purine derivatives includes studies on their synthesis, reactivity, and potential as intermediates for further chemical transformations. This includes the exploration of novel synthetic routes and the characterization of the compounds' chemical behavior, providing a foundation for the development of new materials and pharmaceuticals.